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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis, functionalization, and
application of black nickel oxide (NiO) nanoparticles for biomedical research, particularly in the
fields of drug delivery and biosensing. Detailed experimental protocols, quantitative data
summaries, and workflow visualizations are included to facilitate reproducible and effective
research.

Introduction to Black Nickel Oxide Nanoparticles

Black nickel oxide nanopatrticles are p-type semiconductor materials that have garnered
significant interest in biomedical applications due to their unique magnetic, optical, and
electronic properties.[1] Their high surface-area-to-volume ratio allows for efficient surface
modification and functionalization, making them promising candidates for use as drug delivery
vehicles, contrast agents in bioimaging, and components of biosensors.[2][3] The ability to
tailor the surface chemistry of NiO nanoparticles is crucial for enhancing their biocompatibility,
stability in physiological environments, and targeting specificity.[2][4]
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Synthesis of Black Nickel Oxide Nanoparticles

Two common and effective methods for the synthesis of black NiO nanoparticles are co-
precipitation and sol-gel synthesis. Both methods offer control over particle size and
morphology.

Co-precipitation Method

The co-precipitation method is a straightforward and cost-effective technique for synthesizing
NiO nanoparticles.[5][6]

Experimental Protocol:

Precursor Preparation: Prepare an aqueous solution of a nickel salt, such as nickel chloride
hexahydrate (NiCl2:6H20), at a desired concentration (e.g., 0.1 M).

» Precipitation: While vigorously stirring the nickel salt solution, slowly add a precipitating
agent, such as a solution of sodium hydroxide (NaOH) or ammonia solution, dropwise until a
pale green precipitate of nickel hydroxide (Ni(OH)2) is formed.[6][7]

e Washing: Collect the precipitate by centrifugation or filtration and wash it several times with
deionized water and then with ethanol to remove any unreacted precursors and byproducts.

[7]

e Drying: Dry the washed precipitate in an oven at a temperature of around 70-80°C for
several hours to obtain a fine powder.[7]

» Calcination: Calcine the dried nickel hydroxide powder in a muffle furnace at a temperature
ranging from 300°C to 600°C for 2-4 hours.[5][7] The calcination process leads to the
decomposition of nickel hydroxide into black nickel oxide nanopatrticles.

Sol-Gel Method

The sol-gel method provides excellent control over the particle size, morphology, and purity of
the resulting NiO nanopatrticles.[1][2][8]

Experimental Protocol:
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e Sol Formation: Dissolve a nickel precursor, such as nickel nitrate hexahydrate
(Ni(NOs)2:6H20), in a suitable solvent, which can be a mixture of isopropyl alcohol and
water.[2][8]

o Gelation: Add a chelating agent or a polyol like glycerol to the solution while stirring
continuously.[8] Adjust the pH of the solution, typically to an acidic or basic condition
depending on the desired particle characteristics, and continue stirring at a slightly elevated
temperature (e.g., 70°C) to form a sol.[2][8]

e Drying: Dry the resulting sol in an oven at around 80°C to evaporate the solvent and obtain a
gel.[8]

e Grinding and Calcination: Grind the dried gel into a fine powder and then calcine it in a
furnace at temperatures typically ranging from 500°C to 900°C to obtain crystalline black NiO
nanoparticles.[8]

Workflow for NiO Nanoparticle Synthesis:
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Synthesis of NiO Nanoparticles.

Surface Functionalization of Black Nickel Oxide
Nanoparticles
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Surface functionalization is a critical step to impart desired properties to NiO nanoparticles for
biomedical applications, such as improved stability, biocompatibility, and targeting capabilities.

[2]14]

Carboxyl Functionalization

Introducing carboxyl groups onto the surface of NiO nanoparticles provides a versatile handle
for the subsequent covalent attachment of biomolecules using carbodiimide chemistry.

Experimental Protocol:

Silanization: Disperse the synthesized NiO nanopatrticles in an anhydrous solvent like
toluene.

e Add a carboxyl-terminated silane agent, such as (3-Carboxypropyl)triethoxysilane.
» Reflux the mixture for several hours under an inert atmosphere with continuous stirring.
o Collect the carboxyl-functionalized nanoparticles by centrifugation or magnetic separation.

o Wash the nanoparticles thoroughly with toluene and then ethanol to remove any unreacted
silane.[9]

Amine Functionalization

Amine functionalization provides positively charged surfaces that can interact with negatively
charged biomolecules like nucleic acids or can be used for further conjugation reactions.

Experimental Protocol:
 Silanization: Disperse the NiO nanoparticles in ethanol.
e Add an amine-terminated silane agent, such as (3-Aminopropyl)triethoxysilane (APTES).[10]

» Sonicate the mixture for a short period and then stir at a slightly elevated temperature (e.g.,
40°C) for 24 hours.[10]
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» Wash the amine-functionalized nanoparticles multiple times with ethanol to remove excess
silane.[10]

 Finally, disperse the nanoparticles in deionized water for storage.[10]

Conjugation of Biomolecules using EDC/NHS Chemistry

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) or its
water-soluble analog Sulfo-NHS are commonly used to couple amine-containing biomolecules
to carboxylated nanoparticles.[11][12][13]

Experimental Protocol (Two-Step Coupling):
 Activation of Carboxyl Groups:

o Disperse the carboxyl-functionalized NiO nanoparticles in an activation buffer (e.g., 50 mM
MES buffer, pH 6.0).[11]

o Add EDC and Sulfo-NHS to the nanoparticle suspension. A molar excess of EDC and
Sulfo-NHS to the estimated number of carboxyl groups is recommended.[2]

o Incubate the mixture for 15-30 minutes at room temperature with gentle stirring to activate
the carboxyl groups.[2][11]

e Washing: Pellet the activated nanopatrticles by centrifugation and wash them with a coupling
buffer (e.g., PBS, pH 7.2-8.5) to remove excess EDC and Sulfo-NHS.[11]

o Conjugation:
o Resuspend the activated nanoparticles in the coupling buffer.

o Add the amine-containing biomolecule (e.g., peptide, antibody, or drug) to the nanopatrticle
suspension.

o Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with
gentle mixing.[11]
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e Quenching: Add a quenching solution (e.g., 1 M Tris-HCI, pH 8.0 or ethanolamine) to block
any unreacted NHS-esters.[11]

» Final Washing: Wash the conjugated nanoparticles several times with a suitable buffer to
remove any unbound biomolecules and byproducts.

Workflow for Nanoparticle Functionalization and Drug Conjugation:

/Functionalization & Drug Conjugation\
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Functionalization and Drug Conjugation.

Characterization of Functionalized Nanoparticles

Thorough characterization is essential to ensure the quality, stability, and functionality of the
synthesized and functionalized nanoparticles.

Characterization Technique Information Provided

o ) Hydrodynamic diameter and size distribution of
Dynamic Light Scattering (DLS) ] i )
nanoparticles in suspension.[14][15][16]

Surface charge of the nanoparticles, which is
Zeta Potential Analysis indicative of their stability in suspension and
successful surface modification.[17][18][19][20]

Elemental composition and chemical state of the
elements on the nanoparticle surface,

X-ray Photoelectron Spectroscopy (XPS) o )
confirming the presence of functional groups.[5]

[61121][22]

. Identification of functional groups on the
Fourier-Transform Infrared (FTIR) Spectroscopy )
nanoparticle surface.

o ) Morphology, size, and crystallinity of the
Transmission Electron Microscopy (TEM) ]
nanoparticles.

Quantification of the amount of organic material
Thermogravimetric Analysis (TGA) (functional groups, ligands) on the nanoparticle

surface.

Table 1: Representative Physicochemical Properties of Functionalized NiO Nanoparticles.
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Nanoparticle

Average
Hydrodynamic

Polydispersity

Zeta Potential (mV)

Formulation j Index (PDI)
Diameter (nm)
Bare NiO
) 120+ 5.2 0.21+£0.03 -15.3+1.8
Nanoparticles
Amine-Functionalized
_ 135+4.8 0.18 £ 0.02 +28.7+2.1
NiO
Carboxyl-
_ . . 132+5.5 0.19 £ 0.03 -35.1+25
Functionalized NiO
PEGylated NiO 150+ 6.1 0.15+0.02 -5.2+0.9

Applications in Drug Delivery

Functionalized NiO nanoparticles can be loaded with therapeutic agents for targeted delivery.

Drug Loading and Release

Experimental Protocol for Drug Loading:

o Disperse the functionalized NiO nanoparticles in a suitable buffer.

e Add the drug solution to the nanoparticle suspension.

« Stir the mixture for a specified period (e.g., 24 hours) at room temperature in the dark to

allow for drug loading.[23]

o Separate the drug-loaded nanoparticles from the solution by centrifugation.

e Quantify the amount of unloaded drug in the supernatant using a suitable analytical

technique (e.g., UV-Vis spectroscopy or HPLC) to determine the drug loading efficiency.[23]

Experimental Protocol for In Vitro Drug Release:

» Disperse the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered

saline, PBS) at a specific pH (e.g., pH 7.4 for physiological conditions and pH 5.5 for a
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simulated tumor microenvironment).[23]

o Place the suspension in a dialysis bag with a suitable molecular weight cut-off and immerse
it in a larger volume of the release medium.[23]

e Maintain the setup at a constant temperature (e.g., 37°C) with gentle stirring.

o At predetermined time intervals, withdraw aliquots of the release medium and replace them
with fresh medium.[23]

e Quantify the amount of released drug in the aliquots to determine the cumulative drug
release profile.

Table 2: Representative Drug Loading and Release Data.

. . Cumulative Cumulative
Nanoparticle Drug Loading
] Drug e Release at 24h  Release at 24h
Formulation Efficiency (%)
(pH 7.4) (%) (PH 5.5) (%)
Carboxyl-NiO Doxorubicin 75142 15+2.1 45+ 3.5
PEG-NiIiO Doxorubicin 68 + 3.9 12+1.8 38+29

Cytotoxicity and Apoptosis Induction

Functionalized NiO nanoparticles, particularly when loaded with anticancer drugs, can induce
cytotoxicity in cancer cells. One of the key mechanisms of cell death is apoptosis, which is
often mediated by the Bcl-2 family of proteins.

Signaling Pathway for NiO Nanoparticle-Induced Apoptosis:

Exposure of cells to NiO nanopatrticles can lead to the generation of reactive oxygen species
(ROS), which in turn can trigger the intrinsic apoptosis pathway. This involves the upregulation
of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.
The increased Bax/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer
membrane, the release of cytochrome c, and the subsequent activation of caspases, ultimately
resulting in apoptosis.
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NiO NP-Induced Apoptosis Pathway.

Applications in Antimicrobial Assays
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Functionalized NiO nanoparticles have shown promise as antimicrobial agents. Their efficacy
can be evaluated using standard microbiological assays.

Experimental Protocol for Minimum Inhibitory Concentration (MIC) Determination:

» Bacterial Culture: Prepare a standardized inoculum of the target bacteria (e.g., E. coli or S.
aureus) in a suitable broth medium.

» Serial Dilutions: Prepare a series of twofold dilutions of the functionalized NiO nanoparticle
suspension in the broth medium in a 96-well microtiter plate.

¢ Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include positive
(bacteria only) and negative (broth only) controls.

 Incubation: Incubate the plate at 37°C for 18-24 hours.

o MIC Determination: The MIC is the lowest concentration of the nanoparticles that completely
inhibits the visible growth of the bacteria. This can be determined by visual inspection or by
measuring the optical density at 600 nm.

Workflow for Antimicrobial Activity Testing:
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Antimicrobial Activity Testing Workflow.
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The functionalization of black nickel oxide nanoparticles opens up a wide range of possibilities
for their application in biomedical research and drug development. The protocols and data
presented in these application notes provide a solid foundation for researchers to design and
execute experiments with these promising nanomaterials. Careful synthesis, thorough
characterization, and systematic evaluation of their biological activities are crucial for the
successful translation of these technologies into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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